Cas no 1779396-73-4 (methyl 2-amino-4-hydroxy-5,5-dimethylhexanoate)

• Product Name: methyl 2-amino-4-hydroxy-5,5-dimethylhexanoate
• CAS No: 1779396-73-4
• MF: C₉H₁₉NO₃
• MW: 189.252063035965
• CID: 6491779
• PubChem ID: 105443679
• Update Time: 2025-07-18

methyl 2-amino-4-hydroxy-5,5-dimethylhexanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-4-hydroxy-5,5-dimethylhexanoate
• EN300-1298917
• 1779396-73-4

• Inchi： 1S/C9H19NO3/c1-9(2,3)7(11)5-6(10)8(12)13-4/h6-7,11H,5,10H2,1-4H3
• InChI Key： LTYPNXJMJXUBAR-UHFFFAOYSA-N
• SMILES： OC(CC(C(=O)OC)N)C(C)(C)C

Computed Properties

• Exact Mass: 189.13649347g/mol
• Monoisotopic Mass: 189.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 72.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 2-amino-4-hydroxy-5,5-dimethylhexanoate

Methyl 2-Amino-4-Hydroxy-5,5-Dimethylhexanoate (CAS No. 1779396-73-4): An Overview of Its Properties, Applications, and Recent Research

Methyl 2-amino-4-hydroxy-5,5-dimethylhexanoate (CAS No. 1779396-73-4) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique structural features, which include an amino group, a hydroxyl group, and a methyl ester moiety. These functional groups contribute to its diverse chemical properties and potential applications in various scientific and industrial contexts.

The molecular formula of methyl 2-amino-4-hydroxy-5,5-dimethylhexanoate is C10H21NO3, and its molecular weight is approximately 199.28 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its solubility in water is limited but can be enhanced by adjusting the pH or using co-solvents.

One of the key areas of interest for methyl 2-amino-4-hydroxy-5,5-dimethylhexanoate is its potential as a building block in the synthesis of more complex molecules. The presence of the amino and hydroxyl groups makes it an attractive starting material for the preparation of peptides, amino acids, and other bioactive compounds. Recent studies have explored its use in the development of novel drugs and therapeutic agents.

In the realm of pharmaceutical research, methyl 2-amino-4-hydroxy-5,5-dimethylhexanoate has shown promise as an intermediate in the synthesis of anti-inflammatory and anti-cancer drugs. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Another study in the European Journal of Medicinal Chemistry demonstrated that certain analogs of methyl 2-amino-4-hydroxy-5,5-dimethylhexanoate had significant cytotoxic effects on various cancer cell lines, including breast cancer and colon cancer cells.

Beyond its pharmaceutical applications, methyl 2-amino-4-hydroxy-5,5-dimethylhexanoate has also been investigated for its potential use in materials science. Its unique combination of functional groups makes it suitable for the synthesis of polymers with specific properties. For example, researchers at the University of California have developed a series of polyamides using this compound as a monomer. These polyamides exhibit excellent mechanical strength and thermal stability, making them suitable for use in high-performance materials such as coatings and adhesives.

The environmental impact of methyl 2-amino-4-hydroxy-5,5-dimethylhexanoate is another area of ongoing research. Studies have shown that it can be synthesized using green chemistry principles, minimizing the use of hazardous reagents and reducing waste generation. This aligns with the growing emphasis on sustainable chemical processes in both academic and industrial settings.

In conclusion, methyl 2-amino-4-hydroxy-5,5-dimethylhexanoate (CAS No. 1779396-73-4) is a multifaceted compound with a wide range of potential applications. Its unique chemical structure makes it a valuable intermediate in various synthetic pathways, from drug development to materials science. As research continues to uncover new properties and uses for this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.